2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one

• IUPAC Name: 2-[(4-methylphenyl)methyl]-5,6-dihydrobenzo[h]cinnolin-3-one
• InChI: InChI=1S/C20H18N2O/c1-14-6-8-15(9-7-14)13-22-19(23)12-17-11-10-16-4-2-3-5-18(16)20(17)21-22/h2-9,12H,10-11,13H2,1H3
• InChI Key: QEWBVSKCARMUHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C=C3CCC4=CC=CC=C4C3=N2
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol

Description

2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one is a chemical compound that belongs to the family of cinnoline alkaloids. It is a potential candidate for drug development due to its various biological activities.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Dang Thi et al. (2015) developed a one-pot multicomponent synthetic approach for novel functionalized dihydrobenzo[h]cinnoline-5,6-diones, demonstrating promising anticancer activity against KB and Hep-G2 human tumor cell lines. This highlights the potential of dihydrobenzo[h]cinnoline derivatives in cancer therapy research (Dang Thi, Decuyper, Phuong, Ngoc, Nguyen, Nguyen, Huy, Nguyen, D’hooghe, & Nguyen, 2015).

Efficient Synthesis Approaches

Ma et al. (2014) reported an efficient domino strategy for the synthesis of polyfunctionalized cinnoline-4-carboxamides, indicating the versatility of cinnoline derivatives in organic synthesis and their potential applications in developing new pharmaceuticals (Ma, Tu, Ning, Jiang, & Tu, 2014).

Molecular Docking and Inhibition Studies

Mahmoud et al. (2022) described the synthesis of novel cinnoline derivatives and their potential as inhibitors of tubulin polymerization, with molecular docking studies shedding light on their binding modes. This suggests the role of such compounds in the development of new anticancer agents (Mahmoud, Shongwe, Moghadam, Moghimi-rad, Stoll, & Abdel-Jalil, 2022).

Mechanistic Studies and Synthetic Applications

Research by Kimball, Herges, and Haley (2002) on the cyclization mechanisms of (2-ethynylphenyl)triazenes to form cinnolines underlines the chemical reactivity and potential for creating complex heterocyclic structures, which are valuable in medicinal chemistry (Kimball, Herges, & Haley, 2002).